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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Flubromazepam-d4
Cat. No.: S11215150

Available Information on Flubromazepam & Reference
Materials

While direct validation data for Flubromazepam-d4 is absent, the search results provide some foundational

context that may be useful.

¢ Basic Pharmacology of Flubromazepam: The compound is identified as a potent, long-acting
designer benzodiazepine with anxiolytic, anticonvulsant, muscle relaxant, and hypnotic properties [1].
Key characteristics are summarized below.

Property Description

Chemical Class Benzodiazepine [2]

Primary Effects Anxiolytic, sedative, muscle relaxation, memory suppression [2]

Dosage (Oral) Common range: 5 - 8 mg; Strong: 8 - 12 mg [2]

Onset & Duration Onset: 40-90 min; Total Duration: up to 12 hours (with after-effects up to 24h)

[2]

Elimination Half-life ~106 hours [3]
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Property Description
Addiction Potential Extremely high [2]

Legal Status UK: Class C; Germany: Controlled (Anlage I1); US: Unscheduled federally
(Examples) (Virginia: Schedule I) [3]

¢ Existence of Certified Reference Material: One source confirms that Flubromazepam is available
as a certified reference material (Cerilliant, product code F-043), supplied at a concentration of 1.0
mg/mL in methanol [1]. This material is intended for use in calibrators and controls for forensic
analysis, clinical toxicology, and urine drug testing using GC/MS or LC/MS applications [1].

Suggestions for Further Research

To locate the specialized information you need, consider these approaches:

e Search Scientific Databases: Direct your search to academic databases like PubMed,
ScienceDirect, or Google Scholar. Using precise terms such as "Flubromazepam-d4 method
validation," "Flubromazepam-d4 LC-MS/MS," or "deuterated benzodiazepines method development"
may yield relevant journal articles.

e Contact Suppliers Directly: Reach out to manufacturers and distributors of certified reference
materials (CRMs), such as Cerilliant (a brand of Merck KGaA) [1] or other major chemical suppliers.
They often provide technical data sheets, application notes, and certificates of analysis that contain
detailed validation data for their products.

¢ Review Patents and Regulatory Documents: Look into patent databases or regulatory agency
publications (e.g., from the FDA or EMA), which sometimes contain detailed analytical procedures
and validation data for controlled substances.

Experimental Workflow Visualization

While the specific data is unavailable, the diagram below outlines a general experimental workflow for
validating an analytical method using an internal standard like Flubromazepam-d4 against a certified
reference material. You can adapt this high-level workflow once you procure the necessary experimental

data.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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